![molecular formula C7H9N5O B1471071 {[Amino(pyridin-4-yl)methylidene]amino}urea CAS No. 1807938-56-2](/img/structure/B1471071.png)
{[Amino(pyridin-4-yl)methylidene]amino}urea
Overview
Description
“{[Amino(pyridin-4-yl)methylidene]amino}urea” is a chemical compound with the CAS Number: 1807938-56-2. It has a molecular weight of 179.18 . The IUPAC name for this compound is (Z)-2-(amino(pyridin-4-yl)methylene)hydrazine-1-carboxamide .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H9N5O/c8-6(11-12-7(9)13)5-1-3-10-4-2-5/h1-4H,(H2,8,11)(H3,9,12,13) . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Ureas in Drug Design
Ureas exhibit unique hydrogen bonding capabilities, making them crucial in drug-target interactions. They have been incorporated into small molecules showcasing a broad range of bioactivities. Urea derivatives act as modulators for biological targets, including kinases, NAMPT, soluble epoxide hydrolases, mTOR, proteases, gyrB/parE, and epigenetic enzymes like HDAC, PRMT, or DOT1L. These findings underscore ureas' importance in medicinal chemistry, promoting their use as structural motifs in drug design due to their ability to modulate selectivity, stability, toxicity, and the pharmacokinetic profile of lead molecules (Jagtap et al., 2017).
Pyrimidine Derivatives in Pharmacology
Pyrimidine, a six-membered heterocyclic compound, exhibits diverse biological activities. Its derivatives have been explored for antimicrobial, anticancer, anti-inflammatory, antitubercular, anticonvulsant, antihypertensive, anthelmintic, antidepressant, analgesic, and anti-hyperglycemic activities. The position of substituents on the pyrimidine nucleus significantly influences these biological activities, indicating the potential for pyrimidine-based compounds in treating various diseases (Natarajan et al., 2022).
Role in Nitrogen Metabolism and Urease Activity
In agricultural and environmental contexts, urea and its derivatives play a pivotal role in nitrogen metabolism. Urease, an enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide, is critical in various biological processes, including soil nitrogen cycling and microbial metabolism in aquatic systems. This enzyme's activity is essential for efficiently utilizing urea as a nitrogen source in agriculture, highlighting the importance of understanding and manipulating urease activity for environmental and agricultural benefits (Kumar, 2015).
Urea Derivatives in Anti-inflammatory and Anti-cancer Applications
Urea derivatives have shown promising in vitro anti-inflammatory activity, making them potential candidates for developing new anti-inflammatory drugs. Substituted 1,2,3,4 tetrahydropyrimidine derivatives, in particular, have been synthesized and evaluated for their anti-inflammatory properties, underscoring the therapeutic potential of pyrimidine and urea derivatives in inflammation and possibly cancer research (Gondkar et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
[(Z)-[amino(pyridin-4-yl)methylidene]amino]urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N5O/c8-6(11-12-7(9)13)5-1-3-10-4-2-5/h1-4H,(H2,8,11)(H3,9,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRIYFZFEWFISFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C(=NNC(=O)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN=CC=C1/C(=N/NC(=O)N)/N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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